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Application Notes
Introduction
Fluorescent Brightener 135 (FB 135), also known as C.I. Fluorescent Brightening Agent 135,

is a chemical compound widely utilized in the textile industry to enhance the whiteness and

brightness of fabrics.[1][2] Unlike chemical bleaching, which can degrade fibers, FB 135

operates on a physical principle of fluorescence, absorbing invisible ultraviolet (UV) light and

re-emitting it as visible blue light.[3][4] This process counteracts the inherent yellowish cast of

natural and synthetic fibers, resulting in a visually whiter, brighter, and cleaner appearance

without compromising the material's integrity.[2][3][5] These notes provide an overview of FB

135's properties, mechanism, and application in textile research.

Chemical and Physical Properties
FB 135 is a derivative of benzoxazole and is characterized by its thermal stability and suitability

for synthetic fibers.[6][7] Its key properties are summarized below.
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Property Value References

Chemical Name
2,2'-(1,2-Ethenediyl)bis[5-

methylbenzoxazole]
[8]

CAS Number 1041-00-5; 12224-12-3 [4][8][9]

Molecular Formula C₁₈H₁₄N₂O₂ [4][7][8]

Molecular Weight 290.32 g/mol [8]

Appearance
White to light yellowish-green

crystalline powder
[6][8][9]

Melting Point
182-188 °C or 216-220 °C

(Varies by source)
[6][7][9]

Solubility

Insoluble in water; Soluble in

organic solvents (e.g., ethanol,

acetone)

[6][8]

UV Absorption Max (λmax) ~300 - 400 nm [10][11]

Visible Emission Max (λem) ~400 - 440 nm (Blue region) [4][10][11]

Mechanism of Action
The whitening effect of Fluorescent Brightener 135 is a photophysical process known as

fluorescence. The compound's molecules absorb high-energy photons from the invisible UV

portion of the light spectrum. This absorption elevates the electrons within the molecule to an

excited state.[3] As the electrons return to their stable ground state, they release the absorbed

energy by emitting lower-energy photons, which fall within the blue region of the visible

spectrum.[3][12] This emitted blue light masks the yellow tones inherent in the textile substrate.

[1][10] The combination of the reflected visible light and the emitted blue light increases the

total amount of visible light reaching the eye, making the fabric appear significantly whiter and

brighter.[3][4]
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Mechanism of Action for FB 135.

Applications in Textile Research
FB 135 is particularly effective for synthetic fibers and their blends due to its chemical nature

and application requirements.[7]

Primary Fibers: Polyester (PET), Polyamide (Nylon), Acetate Fiber.[7]

Blended Fabrics: Cotton/Polyester, Wool/Polyester.[7]

Application Stages: It can be incorporated during various textile processing stages, including

dyeing and finishing.[1][6] Common application techniques are the exhaustion method in a

dye bath and the padding method.[1]

Performance Characteristics & Data Summary
FB 135 is valued for its good process compatibility and stability.[6] Key performance indicators

include:

Whiteness Index (CIE): A standardized measure of whiteness. Treatment with FB 135

significantly increases this value.
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Fastness Properties: The agent exhibits good wash and light fastness, ensuring the

whitening effect is durable.[7]

Thermal Stability: It has a high melting point and is stable during high-temperature finishing

processes.[6]

UV Protection: By absorbing UV radiation, optical brighteners can contribute to the UV-

blocking properties of a fabric.[5]

Table 1: Example Performance Data of FB 135 on Various Textiles (Note: The following data

are illustrative examples based on typical performance and are intended for research

guidance.)

Fabric Type
FB 135 Conc.
(% owf*)

CIE Whiteness
Index (Post-
Treatment)

Light Fastness
(ISO 105-B02)

Wash
Fastness (ISO
105-C06)

Polyester (PET) 0.0 (Control) 75 N/A N/A

0.1 120 4-5 4

0.2 145 5 4-5

0.4 155 5 4-5

Polyamide

(Nylon)
0.0 (Control) 72 N/A N/A

0.1 115 4 4

0.2 138 4-5 4

0.4 148 4-5 4

PET/Cotton

(65/35)
0.0 (Control) 68 N/A N/A

0.1 105 4 3-4

0.2 125 4 4

0.4 135 4-5 4
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% owf = on weight of fabric

Safety and Handling
While generally considered safe for textile use, standard laboratory safety protocols should be

followed.[8]

Wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

Avoid inhalation of the powder by using a fume hood or well-ventilated area.

In case of skin contact, wash thoroughly with soap and water.[13]

Consult the Safety Data Sheet (SDS) for comprehensive safety information.

Experimental Protocols
Protocol 1: Preparation of FB 135 Aqueous Dispersion
Since FB 135 is insoluble in water, it must be prepared as a stable aqueous dispersion for

textile application via the exhaustion method.

Materials:

Fluorescent Brightener 135 powder

Non-ionic dispersing agent (e.g., ethoxylated fatty alcohol)

Deionized water

Magnetic stirrer and heat plate

Beaker

Procedure:

Weigh the required amount of FB 135 powder.

In a beaker, add deionized water (approx. 80% of the final volume).
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Add the dispersing agent (typically 1:1 to 2:1 ratio with FB 135) to the water and stir until

dissolved.

Slowly add the FB 135 powder to the solution while continuously stirring.

Gently heat the mixture to 40-50°C while stirring to aid in dispersion.

Continue stirring for 30 minutes or until a homogenous, milky dispersion is formed.

Allow the dispersion to cool to room temperature before use. Add remaining deionized water

to reach the final volume.

Protocol 2: Application to Polyester Fabric via
Exhaustion Method
This protocol describes a standard high-temperature exhaustion method for applying FB 135 to

polyester fabric.

Equipment:

High-temperature laboratory dyeing machine (e.g., glycerin bath or infrared dyer)

Stainless steel beakers

Pre-scoured polyester fabric samples

pH meter and acetic acid (for pH adjustment)

Procedure:

Fabric Preparation: Weigh the dry polyester fabric sample.

Bath Preparation: Prepare the treatment bath in a stainless steel beaker with a liquor ratio of

10:1 (e.g., 100 mL water for a 10 g fabric sample).

Add the prepared FB 135 dispersion to the bath to achieve the desired concentration (e.g.,

0.2% on weight of fabric).
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Adjust the pH of the bath to 5.0 - 6.0 using a dilute solution of acetic acid.

Application:

Immerse the polyester fabric sample in the bath at room temperature.

Increase the temperature of the bath to 130°C at a rate of 2°C/minute.

Hold the temperature at 130°C for 30-45 minutes to allow for the exhaustion and diffusion

of the brightener into the fibers.

Cool the bath down to 70°C at a rate of 3°C/minute.

Post-Treatment:

Remove the fabric from the bath and rinse thoroughly with warm water, followed by a cold

water rinse to remove any surface-level brightener.

Dry the treated fabric in an oven or at ambient temperature.
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Workflow for the exhaustion method application.
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Protocol 3: Quantitative Assessment of Whitening
Efficacy
The effectiveness of the whitening treatment is measured using a spectrophotometer to

determine the CIE Whiteness Index.

Equipment:

Reflectance spectrophotometer with a D65 illuminant source.

Software capable of calculating CIE Whiteness Index (W_CIE).

Procedure:

Calibration: Calibrate the spectrophotometer according to the manufacturer's instructions

using a standard white tile.

Sample Preparation: Fold the treated and dried fabric sample to ensure opacity (at least four

layers thick).

Measurement:

Place the untreated control fabric sample on the measurement port and record the

colorimetric data (L, a, b* values).

Repeat the measurement at several different locations on the fabric and average the

results.

Repeat the process for the FB 135-treated fabric sample.

Calculation: Use the instrument's software to calculate the CIE Whiteness Index from the

measured L, a, and b* values. The formula is typically:

W_CIE = Y + 800(x_n - x) + 1700(y_n - y)

Where Y is the tristimulus value, (x, y) are the chromaticity coordinates of the sample, and

(x_n, y_n) are the chromaticity coordinates of a perfect diffuser under D65 illumination.
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Analysis: Compare the Whiteness Index of the treated sample to the untreated control. A

higher value indicates a greater whitening effect.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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